Cas no 110261-48-8 (D-Glutamic acid,N-[9-[[4-ethoxy-1-(ethoxycarbonyl)-4-oxobutyl]amino]-1,9-dioxononyl]-,diethyl ester, (S)-)
110261-48-8 structure
Product Name:D-Glutamic acid,N-[9-[[4-ethoxy-1-(ethoxycarbonyl)-4-oxobutyl]amino]-1,9-dioxononyl]-,diethyl ester, (S)-
CAS No:110261-48-8
MF:C27H46N2O10
MW:558.661549091339
CID:1192700
Update Time:2024-08-05
D-Glutamic acid,N-[9-[[4-ethoxy-1-(ethoxycarbonyl)-4-oxobutyl]amino]-1,9-dioxononyl]-,diethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
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- D-Glutamic acid,N-[9-[[4-ethoxy-1-(ethoxycarbonyl)-4-oxobutyl]amino]-1,9-dioxononyl]-,diethyl ester, (S)-
- D-Glutamic acid, N-[9-[[4-ethoxy-1-(ethoxycarbonyl)-4-oxobutyl]amino]-1,9-dioxononyl]-, diethyl ester, (S)- (9CI)
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- Inchi: 1S/C27H46N2O10/c1-5-36-24(32)18-16-20(26(34)38-7-3)28-22(30)14-12-10-9-11-13-15-23(31)29-21(27(35)39-8-4)17-19-25(33)37-6-2/h20-21H,5-19H2,1-4H3,(H,28,30)(H,29,31)/t20-,21+
- InChI Key: WMIZMOTUQDMONP-OYRHEFFESA-N
- SMILES: C(OCC)(=O)[C@@H](CCC(OCC)=O)NC(=O)CCCCCCCC(N[C@H](C(OCC)=O)CCC(OCC)=O)=O
Computed Properties
- Exact Mass: 558.31538
Experimental Properties
- Density: 1.115±0.06 g/cm3(Predicted)
- Boiling Point: 700.2±60.0 °C(Predicted)
- PSA: 163.4
- pka: 14.25±0.46(Predicted)
D-Glutamic acid,N-[9-[[4-ethoxy-1-(ethoxycarbonyl)-4-oxobutyl]amino]-1,9-dioxononyl]-,diethyl ester, (S)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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